1-[(3-Bromobenzoyl)amino]-3-tert-butylthiourea

• IUPAC Name: 1-[(3-bromobenzoyl)amino]-3-tert-butylthiourea
• InChI: InChI=1S/C12H16BrN3OS/c1-12(2,3)14-11(18)16-15-10(17)8-5-4-6-9(13)7-8/h4-7H,1-3H3,(H,15,17)(H2,14,16,18)
• InChI Key: NNCRGZBERSELQH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)NC(=S)NNC(=O)C1=CC(=CC=C1)Br
• Molecular Formula: C12H16BrN3OS
• DSSTOX Substance ID: DTXSID201331070
• Molecular Weight: 330.25 g/mol
• Solubility: 27.5 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 392237-00-2

Description

“1-[(3-Bromobenzoyl)amino]-3-tert-butylthiourea” is a compound that contains several functional groups. It has a bromobenzoyl group, an amino group, and a tert-butylthiourea group. The presence of these groups suggests that it could participate in a variety of chemical reactions.

Synthesis Analysis

The synthesis of such a compound would likely involve the reaction of a bromobenzoyl chloride with tert-butylthiourea. This is a type of acylation reaction, where the bromobenzoyl group is introduced to the thiourea.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a benzene ring (from the bromobenzoyl group), a thiourea group, and a tert-butyl group. The bromine atom on the benzene ring would make it electron-deficient, potentially making it more reactive.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s being used as a reagent in a chemical reaction, its mechanism of action could involve donating or accepting a proton, acting as a nucleophile or electrophile, or undergoing a redox reaction.

Future Directions

The future directions for this compound would depend on its applications. If it proves to be useful in certain chemical reactions, it could be further studied and optimized for those reactions. Alternatively, if it has potential medicinal properties, it could be studied in the context of drug discovery.